Cas no 14210-81-2 (1H-Tetrazole, 1-(4-fluorophenyl)-)

• Product Name: 1H-Tetrazole, 1-(4-fluorophenyl)-
• CAS No: 14210-81-2
• MF: C₇H₅FN₄
• MW: 164.139803647995
• CID: 1309608
• PubChem ID: 825628
• Update Time: 2025-04-20

1H-Tetrazole, 1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-(4-fluorophenyl)-
• CHEMBL2204875
• 14210-81-2
• 1-(4-fluorophenyl)tetrazole
• 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazole
• SCHEMBL11118984
• AKOS000573504

• Inchi： 1S/C7H5FN4/c8-6-1-3-7(4-2-6)12-5-9-10-11-12/h1-5H
• InChI Key： SRYSZGDWCLIPNV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=NN=N1

Computed Properties

• Exact Mass: 164.04995
• Monoisotopic Mass: 164.04982434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6